Cas no 1263045-22-2 (4-trans-[Bis(t-butyloxycarbonyl)-guanidino]cyclohexane carboxylic acid)

• Product Name: 4-trans-[Bis(t-butyloxycarbonyl)-guanidino]cyclohexane carboxylic acid
• CAS No: 1263045-22-2
• MF: C₁₈H₃₁N₃O₆
• MW: 385.455245256424
• CID: 4584015
• Update Time: 2023-08-10

4-trans-[Bis(t-butyloxycarbonyl)-guanidino]cyclohexane carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-trans-[Bis(t-butyloxycarbonyl)-guanidino]cyclohexane carboxylic acid
• 4-[bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]cyclohexane-1-carboxylic acid
• (boc)2-4-trans-gchc-oh

• Inchi： 1S/C18H31N3O6/c1-17(2,3)26-15(24)20-14(21-16(25)27-18(4,5)6)19-12-9-7-11(8-10-12)13(22)23/h11-12H,7-10H2,1-6H3,(H,22,23)(H2,19,20,21,24,25)
• InChI Key： IQUNZZZNJUCWCG-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)/N=C(\NC(=O)OC(C)(C)C)/NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 549
• XLogP3: 3.7
• Topological Polar Surface Area: 126